methyl 2-(2,4-dimethoxy-N-(4-methylphenyl)sulfonylanilino)acetate

• IUPAC Name: methyl 2-(2,4-dimethoxy-N-(4-methylphenyl)sulfonylanilino)acetate
• InChI: InChI=1S/C18H21NO6S/c1-13-5-8-15(9-6-13)26(21,22)19(12-18(20)25-4)16-10-7-14(23-2)11-17(16)24-3/h5-11H,12H2,1-4H3
• InChI Key: HUOUVAHYWHHMQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)OC)C2=C(C=C(C=C2)OC)OC
• Molecular Formula: C18H21NO6S
• Molecular Weight: 379.4 g/mol

Description

Methyl 2-(2,4-dimethoxy-N-(4-methylphenyl)sulfonylanilino)acetate is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. It is a member of the sulfonamide family of compounds and has been found to exhibit a range of biochemical and physiological effects.

Scientific Research Applications

Chemical Characterization and Properties

• A study by Gültekin et al. (2020) focused on a similar compound, methyl 2-((3R,4R)-3-(naphthalen-1-yl)-4-(phenylsulfonyl) isoxazolidin-2-yl) acetate, and its characterization using XRD, FT-IR, UV–Vis, and NMR techniques. This research aids in understanding the molecular and chemical properties, local & global chemical activities, and electrophilic and nucleophilic nature of such compounds (Gültekin et al., 2020).

Applications in Enzyme Inhibition

• Abbasi et al. (2019) synthesized new sulfonamides with benzodioxane and acetamide moieties, which showed substantial inhibitory activity against yeast α-glucosidase and weak against acetylcholinesterase (AChE). This indicates potential applications in enzyme inhibition (Abbasi et al., 2019).

Probing for Calcium Ion Capturing

• Hussain et al. (2020) synthesized two new molecules related to the target compound, which were used as probes for detecting calcium ions. This study provides insights into the use of similar compounds in ion detection and natural sample analysis (Hussain et al., 2020).

Antimicrobial Activity

• Research by Ghorab et al. (2017) on novel derivatives carrying the biologically active sulfonamide moiety demonstrated interesting antimicrobial activity. This suggests potential applications of similar compounds in antimicrobial treatments (Ghorab et al., 2017).

Therapeutic Drug Intermediates

• A practical method for the preparation of a key intermediate for a therapeutic drug for neurodegenerative diseases was developed by Ito et al. (2003). This highlights the role of such compounds in synthesizing drugs for treating neurodegenerative conditions (Ito et al., 2003).

Bond Alternation and Structural Analysis

• The study of ortho-dimethoxybenzene derivatives, including an analysis of 3,4-dimethoxybenzaldehyde (4-methylphenyl)sulfonylhydrazone by Krygowski et al. (1998), sheds light on bond alternation and molecular structure, which is crucial for understanding the structural properties of related compounds (Krygowski et al., 1998).

Aldose Reductase Inhibition

• A study by Ali et al. (2012) on iminothiazolidin-4-one acetate derivatives as aldose reductase inhibitors showcases the potential of similar molecules in treating diabetic complications (Ali et al., 2012).